Journal Name:Journal of Membrane Science
Journal ISSN:0376-7388
IF:10.53
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/502692/description#description
Year of Origin:1976
Publisher:Elsevier
Number of Articles Per Year:916
Publishing Cycle:Semimonthly
OA or Not:Not
Characterization and preservation of gold oxides prepared by an oxygen-dc glow discharge from gold films and studied by X-ray photoelectron spectroscopy
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2020-04-15 , DOI: 10.1007/s13404-020-00276-z
Gold oxides with thicknesses of less than 1 nm that were prepared by an oxygen-dc glow discharge over various periods (0.5–10 min) from gold films at room temperature were characterized by X-ray photoelectron spectroscopy (XPS), and a preservation method was developed for these oxides. The O 1s spectra show three oxygen species comprising components I, II, and III in the gold oxides. Components I and II are both stable and assigned to hydroxyl groups. The angular dependence of the XPS spectra of the gold oxides indicates that the oxygen species of components I and II are present in this order from the top surface of the gold oxide (component III). The gold oxides decompose after 36 h at room temperature and decompose immediately at temperatures exceeding 121 °C in a dark atmosphere. These gold oxides also decompose under ultraviolet (UV) light irradiation (254, 302, and 365 nm) at room temperature and decompose more rapidly in water vapor at the shorter wavelengths. These findings indicate that the gold oxide decomposition is accelerated via a reaction with excited water molecules produced by UV light absorption. The gold oxide decomposes after 6 h in water but decomposes more slowly in hydrocarbons (hexane, octane, and dodecane) at room temperature in a dark atmosphere. The gold oxide can be preserved in the oxidized state for 84 days in anhydrous dodecane. This simple preservation method of a gold oxide immersed in a hydrocarbon with low water content will be helpful for practical use in future applications.
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Non-enzymatic colorimetric sensor for cardiac Troponin I (cTnI) based on self-assembly of gold nanorods on heparin
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2021-01-12 , DOI: 10.1007/s13404-020-00287-w
The paper reports a simple enzyme-free colorimetric sensor for the detection of cardiac marker, Troponin I (cTnI) based on the self-assembly of gold nanorods (AuNRs) on heparin. The sensing system consists of a purple colour solution of Hexadecyltrimethylammonium bromide (CTAB) stabilised AuNRs self-assembled in presence of heparin due to the electrostatic interaction resulting in the reduction of surface plasmon absorption (SPR) of AuNRs and hence colour quenching/change of solution from red to blue. However, in the presence of cTnI, the electrostatic balance was disturbed due to the strong complex forming tendency between heparin and cTnI which was attributed due to the stronger complex forming tendency between the sulphate and carboxylate group of glycosaminoglycans and heparin binding proteins present in cTnI. Hence, the AuNRs are left free in the solution and retains the native red colour of the solution. As the concentration of cTnI in the solution was increased, the colour gradually changes from blue to red there by enabling the sensing of cTnI. The above mechanisms were confirmed by transmission electron microscopy. The AuNR aggregation was found to be inversely proportional to the concentration of cTnI. The change in absorbance of AuNRs with different concentrations of cTnI was monitored by UV-Visible spectroscopy. Using this sensor system, cTnI in the range of 0.5–15 ng/mL could be measured with a detection limit of 0.4 ng/mL. The system also showed good selectivity in presence of different competing substances under the same experimental conditions. The method appears to be simple, cost effective, and would be highly be beneficial in rural health care centres where high tech diagnostic aids are inaccessible.
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Study on the growth kinetics of Au nanorods based on local surface plasmon resonance
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2021-10-29 , DOI: 10.1007/s13404-021-00299-0
Gold nanorods are of great significance in biomedical and sensing applications due to their local surface plasmon resonance absorption. The silver-mediated seeding method was used to prepare gold nanorods, the longitudinal local surface plasmon resonance (LSPR) absorption of the prepared gold nanorods was monitored, and the growth kinetics of the gold nanorods were discussed. The results show that the growth process of gold nanorods is characterized by a first-order reaction, and its activation energy is about 54.4 kJ/mol. This experimental conclusion provides a good theoretical guide for the preparation of gold nanorods during application research.
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Do LBMA gold price follow random-walk?
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2021-09-15 , DOI: 10.1007/s13404-021-00300-w
The present study attempted to analyse the random-walk characteristics of the gold spot price of the London Bullion Market Association (LBMA) by using several linear and nonlinear models. The research collects two decades of daily data from 3rd February 2000 to 2nd October 2020. Econometric tests such as serial correlation test, unit-root tests, multiple variance ratio (MVR), and the BDS test were applied to examine the linear and nonlinear dependence of return series. Further, we employed all the tests from ARCH family to examine the volatility clustering of the gold return series. The results of serial correlation and the unit-root test suggest that the gold return is stationary, therefore does not follow the random-walk benchmark, and hence the gold market is inefficient. EGARCH results indicate that the positive news has a more significant impact on the gold return than the negative news. The findings have important implications for the efficient portfolio investments, and better hedging opportunities for the investors.
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Synthesis, characterization, and in vitro drug release properties of AuNPs/p(AETAC-co-VI)/Q nanocomposite hydrogels
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2021-04-14 , DOI: 10.1007/s13404-021-00295-4
AbstractIn this study, the cationic monomer [2-(acryloyloxy)ethyl]trimethylammonium chloride solution (AETAC) and vinyl imidazole (VI) were used with the free radical polymerization technique, which is a simple and rapid synthesis method, to synthesize p(AETAC-co-VI) hydrogels. To increase the density of cationic charge on the hydrogel, it underwent the protonation process with HCl. The obtained p(AETAC-co-VI)/Q hydrogel was modified with Au nanoparticles to increase bactericidal effect to obtain the AuNPs/p(AETAC-co-VI)/Q nanocomposite hydrogel. The morphology and chemical structure of the hydrogels were characterized with SEM and FTIR. Additionally, the swelling capabilities were tested in different pH media. XRD and TEM confirmed the formation of the nanocomposite hydrogel. The antibacterial activity of the hydrogels was tested against E. coli and S. aureus, and controlled release implementations were completed with sodium diclofenac (NaDc) drug. The NaDc drug release profiles of the hydrogels were researched using the Korsmeyer–Peppas model at 37 °C in different simulated buffer (pH 6.0, 7.2, and 8.0) solutions. It was found that both the hydrogel and nanocomposite hydrogel followed non-Fickian diffusion mechanisms as free release mechanism. Here, the maximum drug release efficacy was found to be 97%, and drug release was more rapid in basic media when release media were compared. The AuNPs/p(AETAC-co-VI)/Q nanocomposite hydrogels produced in this study with advanced antibacterial features were suitable for recommendation as good carriers for in vitro release of NaDc drugs in areas like the biomedical and pharmaceutical industries.Graphical abstract
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A new route for developing highly efficient nano biochemical sensors for detecting ultra-low concentrations of tetracycline antibiotic residue in water
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2020-03-01 , DOI: 10.1007/s13404-020-00272-3
This study reports a new detection process for sensing ultra-low concentrations of tetracycline (TC), using a hot spot surface-enhanced Raman scattering (SERS) sensor. A gold nanoparticles/ macroporous silicon (Au NPs/macroPSi) hot spot SERS sensor was fabricated using a very simple and low cost method. The SERS signal was investigated using Au NPs/macroPSi hot spot SERS sensor for efficient detection of TC antibiotics at lower concentrations of (10 −3 –10 −9 ) mol/L. The sensor showed an excellent performance for TC detection with an enhancement factor (EF) of 2 × 10 8 , ultra-low detection limit of 10 −9 mol/L, and very high reproducibility with a relative standard deviation of 2%. The effect of the pH value on the behavior of the SERS spectra for TC antibiotic was evaluated, and it was found that pH values of 5 and 6 were the best for the detection process of TC antibiotic.
Detail
Aurocyanide adsorption onto granular activated carbon impregnated with SDS anionic surfactant
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2022-06-25 , DOI: 10.1007/s13404-022-00314-y
The impregnation of granular activated carbon with the anionic surfactant sodium dodecylsulfate (SDS) was studied and the influence on aurocyanide adsorption was evaluated. Thermodynamic and kinetic parameters were also determined. The impregnation of activated carbon with SDS improves gold adsorption by 10%, showing a cleansing effect on the carbon surface which was displayed in a higher specific surface area. Specific pore volume and average pore diameter did not undergo important changes. Increasing the temperature decreases gold adsorption on modified carbon. The standard enthalpy of adsorption and the activation energy were calculated, getting values of − 41.3 kJ/mol and 15.0 kJ/mol, respectively.
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Gold nanocluster triggering near-infrared photocatalytic oxidations
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2022-04-27 , DOI: 10.1007/s13404-022-00315-x
Developing efficient near-infrared photocatalyst for organic transformations is a long but challenging goal. In a recent paper in Journal of the American Chemical Society, Shuxin Wang, Jun Xuan, Manzhou Zhu and co-workers explored the gold nanocluster-triggered near-infrared photocatalytic oxidative functionalization with high efficiency. This work cultivates a new land for the application of metal nanocluster as well as near-infrared photocatalysis.
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Post-synthesis heating, a key step to tune the LPR band of gold nanorods covered with CTAB or embedded in a silica shell
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2022-08-08 , DOI: 10.1007/s13404-022-00320-0
The transitioning of nanotechnology from laboratory to industrial-scale manufacturing poses various challenges in nanoparticle realization. From this perspective, beside the conventional synthetic procedure, based on the seed-mediated growth approach, a reshaping thermal strategy has been investigated to improve the control on gold nanorods aspect ratio, with the aim to point out a potential and encouraging way to better manage the scalability and reproducibility of nanoparticles. For this purpose, nanorods covered with CTAB and nanorods enclosed within a silica shell of tuned thickness have been synthesized and submitted to a post-thermal treatment at various temperatures, up to 300 °C for CTAB recovered gold nanorods (AuNR@CTAB), and up to 500 °C for silica-shell embedded gold nanorods (AuNR@SiO2). For AuNR@CTAB, through accurate temperature control, the longitudinal plasmonic band can be moved very close to the transversal one upon slight reduction of their length. Instead, for AuNR@SiO2, owing to the fully inorganic shell, a higher temperature of treatment can be reached leading to the possibility of reshaping the nanorods into spheres without the observation of any by-products.
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Synthesis of gold nanoparticles in aqueous solutions not containing additional interfering components using sulfite method: the effect of thiol-containing acid additives
Journal of Membrane Science ( IF 10.53 ) Pub Date: 2021-01-15 , DOI: 10.1007/s13404-021-00291-8
Stable solutions of gold nanoparticles with an average diameter of 13 nm and C Au = 5×10 –4 M were obtained by the reduction of HAuCl 4 with an equivalent amount of sodium sulfite at 80–100 °C in the presence of 2% PEG 6000 as a stabilizer: AuCl 4 – + 3/2 SO 3 2– + 3/2 H 2 O → Au 0 + 3/2 SO 4 2– + 3 H + + 4 Cl – . The resulting solutions of nanoparticles do not contain additional components capable of complexation, redox, and acid-based interactions. The effect of additives of thiourea, cysteine, thiomalate, and glutathione at various pH on the stability of such solutions to the aggregation has been studied. It was shown that the values of the protonation constants and charges of species of a thiol-containing component are not the only factors determining stability. Using thiomalate (HTM 2– ) as an example, it was shown also that at pH 7–8, the chemisorption is not followed by the release of H + ions into the solution.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 ENGINEERING, CHEMICAL 工程:化工1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
20.20 214 Science Citation Index Science Citation Index Expanded Not
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